Cas no 1934655-61-4 (2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro3.4octane-2,6-dicarboxylate)

• Product Name: 2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro3.4octane-2,6-dicarboxylate
• CAS No: 1934655-61-4
• MF: C₁₉H₂₄N₂O₅
• MW: 360.404265403748
• CID: 5162812
• Update Time: 2025-06-15

2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro3.4octane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.4]octane-2,6-dicarboxylic acid, 8-oxo-, 6-(1,1-dimethylethyl) 2-(phenylmethyl) ester
• 2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro3.4octane-2,6-dicarboxylate

• Inchi： 1S/C19H24N2O5/c1-18(2,3)26-17(24)20-9-15(22)19(11-20)12-21(13-19)16(23)25-10-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key： QGUMHCOSRIFSPS-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)CN(C(OC(C)(C)C)=O)C2)CN1C(OCC1=CC=CC=C1)=O

Additional information on 2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro3.4octane-2,6-dicarboxylate

Introduction to 2-Benzyl 6-tert-Butyl 8-Oxo-2,6-Diazaspiro[3.4]Octane-2,6-Dicarboxylate (CAS No. 1934655-61-4)

2-Benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro[3.4]octane-2,6-dicarboxylate (CAS No. 1934655-61-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and therapeutic applications.

The spirocyclic structure of this compound is characterized by a central spiro junction connecting two distinct ring systems, in this case, a benzene ring and a spiro[3.4]octane framework. The presence of the benzyl and tert-butyl substituents, along with the 8-oxo group, imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The unique conformational flexibility and stability of these compounds allow them to interact with multiple biological targets, making them attractive for drug discovery and development.

In the context of medicinal chemistry, the 2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro[3.4]octane-2,6-dicarboxylate has been studied for its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, preliminary research has shown that this compound can inhibit certain kinases and proteases, which are key players in inflammatory responses and cancer progression.

The dicarboxylate functional group in this compound is particularly noteworthy as it can form stable complexes with metal ions, potentially enhancing its pharmacological properties. This feature has led to investigations into its use as a metalloenzyme inhibitor or as a component in metal-based therapeutic agents.

From a synthetic perspective, the preparation of 2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro[3.4]octane-2,6-dicarboxylate involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to synthesize this compound more efficiently, paving the way for large-scale production and further clinical testing.

In terms of pharmacokinetics, early studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity and molecular weight are within the range that allows for good oral bioavailability and cellular penetration. These characteristics are crucial for ensuring that the compound can reach its intended biological targets effectively.

The toxicological profile of 2-benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro[3.4]octane-2,6-dicarboxylate has also been evaluated in preclinical studies. Results indicate that it has a relatively low toxicity profile at therapeutic doses, which is an essential consideration for its potential use as a therapeutic agent. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-Benzyl 6-tert-butyl 8-oxo-2,6-diazaspiro[3.4]octane-2,6-dicarboxylate (CAS No. 1934655-61-4) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique structural features and favorable biological properties make it an exciting area of research for both academic institutions and pharmaceutical companies. Continued efforts in optimizing its synthesis, exploring its mechanism of action, and conducting comprehensive clinical trials will be crucial in realizing its full potential as a therapeutic agent.